Desmethyl Ranitidine
Desmethyl Ranitidine
Desmethylranitidine is a member of the class of furans that is a metabolite of ranitidine in rats and humans. It has a role as a drug metabolite, a rat metabolite and a human urinary metabolite. It is a C-nitro compound, a secondary amino compound, a member of furans and an organic sulfide.
Brand Name:
Vulcanchem
CAS No.:
66357-25-3
VCID:
VC0023202
InChI:
InChI=1S/C12H20N4O3S/c1-13-7-10-3-4-11(19-10)9-20-6-5-15-12(14-2)8-16(17)18/h3-4,8,13-15H,5-7,9H2,1-2H3
SMILES:
CNCC1=CC=C(O1)CSCCNC(=C[N+](=O)[O-])NC
Molecular Formula:
C₁₂H₂₀N₄O₃S
Molecular Weight:
300.38 g/mol
Desmethyl Ranitidine
CAS No.: 66357-25-3
Reference Standards
VCID: VC0023202
Molecular Formula: C₁₂H₂₀N₄O₃S
Molecular Weight: 300.38 g/mol
| CAS No. | 66357-25-3 |
|---|---|
| Product Name | Desmethyl Ranitidine |
| Molecular Formula | C₁₂H₂₀N₄O₃S |
| Molecular Weight | 300.38 g/mol |
| IUPAC Name | 1-N-methyl-1-N'-[2-[[5-(methylaminomethyl)furan-2-yl]methylsulfanyl]ethyl]-2-nitroethene-1,1-diamine |
| Standard InChI | InChI=1S/C12H20N4O3S/c1-13-7-10-3-4-11(19-10)9-20-6-5-15-12(14-2)8-16(17)18/h3-4,8,13-15H,5-7,9H2,1-2H3 |
| Standard InChIKey | WZLBVRXZNDXPPW-UHFFFAOYSA-N |
| SMILES | CNCC1=CC=C(O1)CSCCNC(=C[N+](=O)[O-])NC |
| Canonical SMILES | CNCC1=CC=C(O1)CSCCNC(=C[N+](=O)[O-])NC |
| Description | Desmethylranitidine is a member of the class of furans that is a metabolite of ranitidine in rats and humans. It has a role as a drug metabolite, a rat metabolite and a human urinary metabolite. It is a C-nitro compound, a secondary amino compound, a member of furans and an organic sulfide. |
| Synonyms | N-Methyl-N’-[2-[[[5-[(methylamino)methyl]-2-furanyl]methyl]thio]ethyl]-2-nitro-1,1-ethenediamine; Desmethylranitidine; |
| PubChem Compound | 163116 |
| Last Modified | Dec 23 2021 |
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